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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B15595779 Get Quote

Disclaimer: Initial literature searches for "Eupalinolide H" did not yield specific information

regarding its role in apoptosis. It is presumed that this may be a typographical error. This guide

therefore focuses on the well-documented pro-apoptotic activities of other structurally similar

sesquiterpene lactones from the Eupalinolide family, namely Eupalinolide A, Eupalinolide J, and

Eupalinolide O, to provide a comprehensive resource for the intended scientific audience.

This technical guide provides an in-depth overview of the mechanisms by which Eupalinolides

induce apoptosis in cancer cells. It is intended for researchers, scientists, and professionals in

the field of drug development. The content herein summarizes key quantitative data, details

common experimental protocols, and visualizes the involved signaling pathways.

Quantitative Analysis of Eupalinolide-Induced
Apoptosis
The cytotoxic and pro-apoptotic effects of Eupalinolides have been quantified in various cancer

cell lines. The following tables summarize the half-maximal inhibitory concentrations (IC50) and

the observed apoptosis rates upon treatment with different Eupalinolides.

Table 1: IC50 Values of Eupalinolides in Various Cancer Cell Lines
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Eupalinolide Cell Line Cancer Type Time Point (h) IC50 (µM)

Eupalinolide A A549
Non-small cell

lung cancer
Not Specified Not Specified

H1299
Non-small cell

lung cancer
Not Specified Not Specified

Eupalinolide O MDA-MB-231
Triple-negative

breast cancer
24 10.34

MDA-MB-231
Triple-negative

breast cancer
48 5.85

MDA-MB-231
Triple-negative

breast cancer
72 3.57

MDA-MB-453
Triple-negative

breast cancer
24 11.47

MDA-MB-453
Triple-negative

breast cancer
48 7.06

MDA-MB-453
Triple-negative

breast cancer
72 3.03

Eupalinolide B BFTC-905
Human bladder

cancer
Not Specified

IC50 < 30.27

(compared to 5-

Fluorouracil)

A549
Human lung

cancer
Not Specified

IC50 < 9.74

(compared to 5-

Fluorouracil)

Note: Direct IC50 values for Eupalinolide A in A549 and H1299 cells were not explicitly stated in

the provided search results, though its pro-apoptotic activity was confirmed.

Table 2: Apoptosis Rates Induced by Eupalinolides
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Eupalinolide Cell Line
Concentration
(µM)

Treatment
Duration (h)

Apoptosis
Rate (%)

Eupalinolide A A549 Not Specified 48
Increased from

1.79% to 47.29%

H1299 Not Specified 48
Increased from

4.66% to 44.43%

Eupalinolide O MDA-MB-468 8 24 65.01

Key Signaling Pathways in Eupalinolide-Induced
Apoptosis
Eupalinolides trigger apoptosis through the modulation of several critical signaling pathways.

The intrinsic (mitochondrial) and extrinsic (death receptor) pathways are prominently involved,

often accompanied by the generation of reactive oxygen species (ROS) and cell cycle arrest.

Intrinsic (Mitochondrial) Apoptosis Pathway
Eupalinolides have been shown to disrupt the mitochondrial membrane potential (MMP), a key

event in the intrinsic apoptosis pathway.[1][2] This leads to the release of cytochrome c from

the mitochondria into the cytosol. Cytochrome c then forms a complex with Apaf-1 and pro-

caspase-9, known as the apoptosome, which activates caspase-9. Activated caspase-9, in

turn, activates effector caspases like caspase-3, leading to the cleavage of cellular substrates

and ultimately, apoptosis.[1]
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Diagram 1: Intrinsic Apoptosis Pathway Induced by Eupalinolides.
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Extrinsic (Death Receptor) Apoptosis Pathway
Some studies suggest the involvement of the extrinsic pathway in Eupalinolide-induced

apoptosis. This pathway is initiated by the binding of extracellular death ligands to

transmembrane death receptors, leading to the activation of caspase-8. Activated caspase-8

can then directly activate effector caspases like caspase-3 or cleave Bid to tBid, which in turn

activates the intrinsic pathway.

Role of Reactive Oxygen Species (ROS)
An increase in intracellular ROS levels is a common mechanism by which Eupalinolides induce

apoptosis.[2][3] ROS can damage cellular components, including mitochondria, leading to the

activation of the intrinsic apoptotic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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